Cas no 62053-29-6 (1H-Pyrazole-3,5-diamine, 4-(2-quinolinyl)-)

• Product Name: 1H-Pyrazole-3,5-diamine, 4-(2-quinolinyl)-
• CAS No: 62053-29-6
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 459624
• PubChem ID: 12327819
• Update Time: 2025-04-19

1H-Pyrazole-3,5-diamine, 4-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-diamine, 4-(2-quinolinyl)-
• 4-quinolin-2-yl-1H-pyrazole-3,5-diamine
• 62053-29-6
• 4-(Quinolin-2-yl)-1H-pyrazole-3,5-diamine
• DTXSID50489927

• Inchi： 1S/C12H11N5/c13-11-10(12(14)17-16-11)9-6-5-7-3-1-2-4-8(7)15-9/h1-6H,(H5,13,14,16,17)
• InChI Key： KFJWDLNBLPTKNE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=CC=1C1C(N)=NNC=1N

Computed Properties

• Exact Mass: 225.10163
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• PSA: 93.61